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Compound Focus: Chlorhexidine diacetate

CAS No.: 206986-79-0

Cat. No.: S2797177

The table below summarizes the fundamental solubility data and key properties of chlorhexidine diacetate

from the search results.

Propert Value /| Description Condition (if Source
PEIYY P specified)
Water Solubility 1.9 g/100 mL [1], 19 g/L [2] 20 °C [2] [1]
Water Solubility 20 mg/mL (31.97 mM) [3] Not specified [3]
(Molarity)
DMSO Solubility 100 mg/mL (159.85 mM) [4] Not specified [4]
Solubility in Other Soluble in ethanol, methanol, glycerol, propylene  Not specified [3112]
Solvents glycol, and polyethylene glycols [3] [2] [1] [1]
Molecular Weight  625.55 g/mol [3] [1] - [311[1]
Melting Point 153 - 160 °C [5] [1] - [5] [1]
pKa Values 2.2 and 10.3 [6] Physiological pH [6]
range
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Aggregation Behavior and Advanced Solubility

A critical factor influencing the solubility and activity of chlorhexidine diacetate is its tendency to self-

associate and form aggregates or micelles in aqueous solutions [6] [7].

Aspect

Finding

Experimental Context

Critical Micelle
Concentration
(CMC)

Aggregate Size

Impact of Counter-
lons

Functional
Implication

Onset of association at ~7 mM for diacetate salt

[6].

Ranges from dimers to pentamers (for
digluconate salt) [6].

Gluconate ions facilitate large aggregates and
high solubility; acetate shows limited aggregation;
chloride allows very low concentrations [6] [7].

Aggregate formation enables high concentration
formulations (e.g., >70% w/v for digluconate) [6].

Compared to diacetate
and digluconate salts.

Concentration range of 40
mM to 150 mM.

Study of solubility
products and aggregate
formation.

Explains high solubility of
commercial digluconate
solutions.

The following diagram illustrates the experimental workflow used in these studies to characterize

chlorhexidine diacetate aggregation:
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Experimental workflow for aggregation studies.

Detailed Experimental Protocols

Here are the detailed methodologies for key experiments cited in the literature.

Light Scattering for Aggregate Molecular Weight [6]

e Objective: To determine the molecular weight of chlorhexidine digluconate aggregates as a function
of concentration.

¢ Materials: Chlorhexidine digluconate, standard laboratory equipment for light scattering.

e Procedure:
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o Prepare a series of aqueous solutions of chlorhexidine digluconate with concentrations ranging
from approximately 40 mM to 150 mM.
o Perform light scattering measurements on each solution.
o Analyze the scattering data to calculate the apparent molecular weight at each concentration.
¢ Key Findings: The molecular weight increased with concentration, indicating the formation of small
aggregates ranging from dimers (at low concentrations) to pentamers (at 150 mM).

NMR Spectroscopy for Aggregation Study [6]

¢ Objective: To characterize the aggregation process by observing changes in diffusion coefficients
and chemical shifts.
e Materials: Chlorhexidine salts (diacetate, digluconate), NMR spectrometer.
e Procedure:
o Prepare chlorhexidine solutions at various concentrations.
o Acquire NMR spectra and perform pulsed-field gradient (PFG) NMR experiments to measure
the diffusion coefficients of the chlorhexidine molecules.
o Record the chemical shifts of key protons as a function of chlorhexidine and counterion
concentration.
¢ Key Findings: Changes in diffusion coefficients confirmed aggregation. Chemical shift changes were
consistent with a model where the biguanide groups are buried in the aggregate's interior, with
aromatic rings and aliphatic chains oriented towards the surface.

Implications for Drug Formulation

The solubility and aggregation properties have direct consequences for developing sustained-release

formulations:

¢ lon Exchange and Precipitation: The low solubility of chlorhexidine dichloride poses a significant
challenge. A formulation releasing CHX in the oral cavity may rapidly precipitate upon encountering
physiological chloride ions, drastically reducing the bioavailable concentration and antimicrobial
efficacy [6] [7].

e Strategy for Solubilization: Using salts with large counter-anions like gluconate promotes the
formation of mixed micelles. This is a viable strategy to achieve and maintain high local
concentrations of chlorhexidine for sustained release applications [6] [7].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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